N-butyl-2-oxo-2-[1-(2-oxo-2-pyrrolidin-1-ylethyl)indol-3-yl]acetamide

• IUPAC Name: N-butyl-2-oxo-2-[1-(2-oxo-2-pyrrolidin-1-ylethyl)indol-3-yl]acetamide
• InChI: InChI=1S/C20H25N3O3/c1-2-3-10-21-20(26)19(25)16-13-23(17-9-5-4-8-15(16)17)14-18(24)22-11-6-7-12-22/h4-5,8-9,13H,2-3,6-7,10-12,14H2,1H3,(H,21,26)
• InChI Key: YDVJHXBVHKPSGK-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C(=O)C1=CN(C2=CC=CC=C21)CC(=O)N3CCCC3
• Molecular Formula: C20H25N3O3
• Molecular Weight: 355.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is characterized by a pyrrolidine ring, an indole group, and an acetamide group. The pyrrolidine ring is a five-membered ring with one nitrogen atom.

Scientific Research Applications

Pyrrole and Indole Alkaloids Research

Research on pyrrole and indole alkaloids has led to the discovery of compounds with potential biological activities. An endophytic fungus isolated from a mangrove plant produced new pyrrole alkaloids and indole derivatives, showcasing the diversity of these compounds in natural sources and their potential for various applications (Li et al., 2008).

Tubulin Inhibitor Development

The spectroscopic characterization and synthesis of a potent tubulin inhibitor, 2-[1-(4-chlorobenzyl)-1H-indol-3-yl]-2-oxo-N-pyridin-4-yl acetamide, under preclinical development, demonstrate the importance of indole derivatives in therapeutic development (Knaack et al., 2001).

Antiallergic Compound Development

A study on N-(pyridin-4-yl)-(indol-3-yl)alkylamides aimed at developing novel antiallergic compounds, leading to the discovery of a highly potent amide more effective than astemizole in histamine release assays (Menciu et al., 1999).

Antiprion Agents Research

New benzamide derivatives, including 5-(2-(pyrrolidin-1-yl)acetamido)-N-butyl-2-(substituted)benzamide, have been synthesized and evaluated as potential antiprion agents, illustrating the scope of these compounds in prion disease research (Fiorino et al., 2012).

Fluorinated Derivative Synthesis

Research on the synthesis of a fluorinated derivative of the Sigma-1 receptor modulator E1R, highlights the ongoing efforts to modify and enhance the properties of bioactive compounds for potential therapeutic applications (Kuznecovs et al., 2020).

Nootropic Activity Prediction

A study on the affinity of N-acyl derivatives of 2-oxo-1-pyrrolidine acetamide to the NMDA receptor binding site shows the use of molecular docking as a predictive tool for pharmacological activity, particularly in the search for effective nootropic drugs (Chiriapkin et al., 2019).

Anticancer Agents Development

The synthesis and structure-activity relationship studies of N-aryl(indol-3-yl)glyoxamides as antitumor agents reveal the potential of these compounds in cancer therapy, with some derivatives showing significant potency against various cancer cell lines (Marchand et al., 2009).